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Compound of Interest

Compound Name: 1-Bromononane

Cat. No.: B048978 Get Quote

Effective management of chemical waste is a critical component of laboratory safety and

environmental responsibility. For researchers, scientists, and drug development professionals

handling 1-bromononane, a clear and immediate understanding of disposal procedures is

paramount. This guide provides essential, step-by-step instructions for the safe handling and

disposal of 1-bromononane, ensuring compliance and minimizing environmental impact.

1-Bromononane, a halogenated organic compound, is recognized as being very toxic to

aquatic life and requires specific disposal protocols.[1][2][3] Adherence to these procedures is

not only a matter of regulatory compliance but also a reflection of a commitment to a safe and

sustainable research environment.

Immediate Safety and Handling Precautions
Before initiating any disposal-related tasks, ensure all appropriate personal protective

equipment (PPE) is in use. This includes chemical safety goggles, suitable gloves, and

protective clothing.[4] All handling of 1-bromononane and its waste should be conducted

within a chemical fume hood to avoid inhalation of vapors.[1][2]

Operational Disposal Plan
The proper disposal of 1-bromononane involves a systematic approach of segregation,

collection, and transfer. Under no circumstances should 1-bromononane be disposed of down

the drain or mixed with general laboratory waste.[2]
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Step 1: Waste Segregation

1-Bromononane is classified as a halogenated organic waste.[5] It is imperative to segregate it

from other waste streams at the point of generation.

Do not mix with non-halogenated organic wastes.[6]

Do not mix with aqueous waste, acids, bases, or oxidizers.[6][7]

Step 2: Waste Collection

Use a designated, properly labeled, and sealed waste container specifically for halogenated

organic solvents.[5][6]

The container should be made of a compatible material, such as glass or polyethylene.[6]

Ensure the container is clearly labeled with "Hazardous Waste" and the full chemical name,

"1-Bromononane."[6] Note the concentration if it is in a solution.

Step 3: Storage

Store the sealed waste container in a cool, dry, and well-ventilated area, away from sources

of ignition such as heat, sparks, and open flames.[3][4]

The storage area should be a designated satellite accumulation area for hazardous waste.[8]

Step 4: Disposal

Arrange for the disposal of the collected 1-bromononane waste through a licensed

professional waste disposal service.[2]

This may involve incineration in a chemical incinerator equipped with an afterburner and

scrubber.[2]

Contact your institution's Environmental Health and Safety (EHS) department to coordinate

the pickup and disposal of the hazardous waste container.[8]
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In the event of a spill, evacuate the area and ensure adequate ventilation.[2] Remove all

sources of ignition.[2][4] Wearing appropriate PPE, contain the spill using an inert absorbent

material like sand or earth.[4] Collect the absorbed material and place it into a sealed container

for disposal as hazardous waste.[4]

Data Summary
The following table summarizes key quantitative data for 1-bromononane relevant to its safe

handling and disposal.

Property Value Source

CAS Number 693-58-3 [2][9]

Molecular Formula C₉H₁₉Br [10]

Density 1.084 g/mL at 25 °C

Flash Point 90 °C (194 °F) - closed cup [9]

UN Number 3082 [1]

Hazard Class 9 [1]

Packing Group III [1]

GHS Classification Aquatic Acute 1 [9][11]

Disposal Workflow
The logical flow for the proper disposal of 1-bromononane is illustrated in the diagram below.

This workflow emphasizes the critical decision points and procedural steps from waste

generation to final disposal.
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Caption: Workflow for the proper disposal of 1-Bromononane waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.com [fishersci.com]

2. cdhfinechemical.com [cdhfinechemical.com]

3. Page loading... [wap.guidechem.com]

4. 1-Bromononane(693-58-3)MSDS Melting Point Boiling Density Storage Transport
[m.chemicalbook.com]

5. bucknell.edu [bucknell.edu]

6. benchchem.com [benchchem.com]

7. ehs.yale.edu [ehs.yale.edu]

8. campusoperations.temple.edu [campusoperations.temple.edu]

9. 1-Bromononane 98 693-58-3 [sigmaaldrich.com]

10. benchchem.com [benchchem.com]

11. 1-Bromononane | C9H19Br | CID 12742 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Proper Disposal of 1-Bromononane: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b048978#1-bromononane-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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